Cas no 2649085-02-7 (4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine)

4-Benzyl-2-(2-isocyanatopropan-2-yl)morpholine is a specialized morpholine derivative featuring both a benzyl group and an isocyanate functional group. The isocyanate moiety provides reactivity for crosslinking or polymerization applications, making it valuable in polyurethane synthesis and other polymer modifications. The morpholine ring contributes to solubility and stability, while the benzyl substituent can influence steric and electronic properties. This compound is particularly useful in controlled chemical reactions where selective functionalization is required. Its structural design allows for tailored reactivity in coatings, adhesives, or elastomers, offering a balance between processability and performance. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential reactivity.
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine structure
2649085-02-7 structure
Product name:4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
CAS No:2649085-02-7
MF:C15H20N2O2
MW:260.331503868103
CID:6338505
PubChem ID:165718093

4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
    • EN300-1861900
    • 2649085-02-7
    • Inchi: 1S/C15H20N2O2/c1-15(2,16-12-18)14-11-17(8-9-19-14)10-13-6-4-3-5-7-13/h3-7,14H,8-11H2,1-2H3
    • InChI Key: NZIOXMYREONHQZ-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC=CC=2)CC1C(C)(C)N=C=O

Computed Properties

  • Exact Mass: 260.152477885g/mol
  • Monoisotopic Mass: 260.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.9Ų

4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1861900-2.5g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
2.5g
$1931.0 2023-09-18
Enamine
EN300-1861900-0.1g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
0.1g
$867.0 2023-09-18
Enamine
EN300-1861900-5g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
5g
$2858.0 2023-09-18
Enamine
EN300-1861900-0.05g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
0.05g
$827.0 2023-09-18
Enamine
EN300-1861900-5.0g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
5g
$2858.0 2023-06-01
Enamine
EN300-1861900-10.0g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
10g
$4236.0 2023-06-01
Enamine
EN300-1861900-10g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
10g
$4236.0 2023-09-18
Enamine
EN300-1861900-1.0g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
1g
$986.0 2023-06-01
Enamine
EN300-1861900-0.25g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
0.25g
$906.0 2023-09-18
Enamine
EN300-1861900-0.5g
4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine
2649085-02-7
0.5g
$946.0 2023-09-18

Additional information on 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine

Comprehensive Overview of 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine (CAS No. 2649085-02-7)

4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine (CAS No. 2649085-02-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a morpholine ring substituted with a benzyl group and an isocyanate functional group, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases.

The molecular structure of 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine combines the rigidity of the morpholine ring with the reactivity of the isocyanate group, enabling diverse chemical modifications. This characteristic has made it a focal point in medicinal chemistry, where it serves as a building block for small molecule inhibitors and bioconjugation strategies. Recent studies highlight its role in optimizing drug-like properties, such as improved bioavailability and target specificity, which are critical for next-generation therapeutics.

In the context of green chemistry and sustainable synthesis, 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine has been investigated for its compatibility with catalytic processes and solvent-free reactions. These advancements align with the growing demand for eco-friendly synthetic routes in the pharmaceutical industry. Additionally, its stability under various reaction conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry applications.

From a commercial perspective, the demand for 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine is driven by its utility in peptide mimetics and protein engineering. Its ability to form stable urethane linkages with amines and hydroxyl groups has been leveraged in biomaterials and drug delivery systems. Furthermore, its potential in covalent drug design has sparked interest among biotech companies aiming to develop irreversible inhibitors for challenging targets.

Safety and handling of 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine require adherence to standard laboratory protocols, given the reactivity of the isocyanate group. Proper storage conditions, such as inert atmospheres and moisture-free environments, are essential to maintain its stability. Researchers are also exploring derivatization strategies to mitigate handling risks while retaining its synthetic utility.

In summary, 4-benzyl-2-(2-isocyanatopropan-2-yl)morpholine (CAS No. 2649085-02-7) represents a promising scaffold in modern chemical research. Its applications span drug discovery, material science, and sustainable synthesis, reflecting its multidisciplinary relevance. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and innovative therapeutics.

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